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Welcome to the technical support center for researchers, scientists, and professionals in

advanced materials and solar cell development. This guide is dedicated to addressing a critical

challenge in the fabrication of formamidinium lead iodide (FAPbI3) perovskites: the suppression

of the undesirable yellow δ-phase in favor of the photoactive black α-phase, with a specific

focus on the use of thiocyanate (SCN⁻) as a stabilizing additive. Here, we synthesize peer-

reviewed findings and practical insights to provide you with a comprehensive resource for

troubleshooting and optimizing your experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the "yellow phase" in FAPbI3 and why is it problematic?

The "yellow phase," or δ-FAPbI3, is a non-perovskite, hexagonal crystalline structure that is

thermodynamically stable at room temperature.[1][2][3] Its wide bandgap makes it photo-

inactive and thus detrimental to the performance of solar cells.[1][2][3] The desired phase for

photovoltaic applications is the black, cubic α-FAPbI3, which possesses an ideal bandgap of

approximately 1.48 eV.[1][3] However, the α-phase is metastable at room temperature and can
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spontaneously convert to the δ-phase, especially when exposed to triggers like moisture or

light, compromising device efficiency and stability.[1][3]

Q2: How does thiocyanate (SCN⁻) help suppress the yellow phase?

The introduction of the pseudohalide thiocyanate anion (SCN⁻) is a key strategy to stabilize the

α-phase of FAPbI3.[1][2][3] The exact mechanism is multifaceted, but it is understood that

SCN⁻ ions can:

Promote the formation of the α-phase: SCN⁻ ions facilitate the crystallization of the desired

black phase.[4][5][6][7]

Increase interfacial stability: By partially replacing iodide (I⁻) ions, particularly at the grain

boundaries, SCN⁻ enhances the stability of the perovskite lattice.[1][2][3]

Influence crystal growth: The presence of SCN⁻ can lead to the formation of larger, more

uniform crystals with fewer defects.[7]

Retard the α- to δ-phase transition: Theoretical calculations suggest that pseudohalide ions

like SCN⁻ increase the formation energy of the δ-phase, making the transition from the α-

phase less favorable.[8]

Q3: What are the common sources of thiocyanate for FAPbI3 fabrication?

Ammonium thiocyanate (NH4SCN) and lead(II) thiocyanate (Pb(SCN)2) are the most

commonly used additives.[7] NH4SCN is often introduced in one-step solution processing

methods, while Pb(SCN)2 can be used in both one-step and two-step fabrications.[7]

Q4: Are there any potential downsides to using thiocyanate?

While beneficial, the use of thiocyanate is not without its challenges. The concentration of the

SCN⁻ additive is critical; excessive amounts can lead to the formation of undesirable

secondary phases or negatively impact the film morphology. Additionally, the incorporation of

SCN⁻ can slightly alter the bandgap of the resulting perovskite film.[1][2][3]
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Problem Probable Cause(s) Recommended Solution(s)

Persistent yellow phase

formation despite SCN⁻

addition.

1. Suboptimal SCN⁻

concentration: Too little or too

much thiocyanate can be

ineffective or even detrimental.

2. Inadequate annealing:

Insufficient temperature or time

during the annealing step may

not provide enough energy for

the phase transition. 3. High

humidity: Exposure to moisture

during fabrication or storage

can promote the formation of

the δ-phase.

1. Optimize SCN⁻

concentration: Systematically

vary the molar percentage of

the thiocyanate additive.

Studies have shown success

with concentrations around 30-

40 mol% of NH4SCN.[5][6][7]

[9][10] 2. Adjust annealing

parameters: Ensure annealing

is carried out at a sufficiently

high temperature (typically

≥150 °C) in an inert

atmosphere.[11] 3. Control

ambient conditions: Perform

fabrication and storage in a

controlled, low-humidity

environment (e.g., a nitrogen-

filled glovebox).

Poor film morphology

(pinholes, non-uniform

coverage).

1. Incorrect solvent system:

The choice of solvent can

significantly impact film quality.

2. Spin-coating parameters not

optimized: Spin speed and

duration affect the uniformity

and thickness of the film. 3.

Undesirable side reactions:

The thiocyanate source may

react with the precursor

solution in an unintended way.

1. Solvent engineering:

Experiment with different

solvent mixtures (e.g., DMF,

DMSO) to improve precursor

solubility and film formation. 2.

Optimize spin-coating:

Systematically vary the spin-

coating parameters to achieve

a smooth, pinhole-free film. 3.

Consider alternative SCN⁻

sources: If using NH4SCN, try

Pb(SCN)2, or vice-versa, as

they can have different effects

on film morphology.[7]

Low power conversion

efficiency (PCE) in solar cells.

1. Presence of residual δ-

phase: Even small amounts of

the yellow phase can act as

1. Confirm phase purity: Use

techniques like X-ray

diffraction (XRD) to ensure the
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recombination centers. 2. Poor

crystallinity: Small grain sizes

and a high density of grain

boundaries can impede charge

transport. 3. Energy level

misalignment: The

incorporation of SCN⁻ may

alter the band structure,

leading to poor charge

extraction.

complete conversion to the α-

phase. 2. Enhance crystallinity:

Optimize the SCN⁻

concentration and annealing

conditions to promote the

growth of larger crystals.[7] 3.

Characterize band energetics:

Use techniques like ultraviolet

photoelectron spectroscopy

(UPS) to measure the energy

levels and ensure proper

alignment with charge

transport layers.

Device instability over time.

1. Incomplete suppression of

the δ-phase transition: The

stabilizing effect of SCN⁻ may

not be sufficient for long-term

stability. 2. Moisture ingress:

The perovskite film may still be

susceptible to degradation

from atmospheric moisture. 3.

Ion migration: Halide and

cation migration within the

perovskite lattice can lead to

degradation.

1. Combine stabilization

strategies: Consider using

SCN⁻ in conjunction with other

stabilizing methods, such as

incorporating other cations

(e.g., Cs⁺, MA⁺). 2.

Encapsulation: Properly

encapsulate the finished

device to protect it from the

ambient environment. 3.

Passivation: Employ surface

passivation techniques to

reduce defects and inhibit ion

migration. Thiocyanate itself

can act as a passivating agent.

[12]

Experimental Protocol: FAPbI3 Film Fabrication with
NH4SCN Additive (One-Step Method)
This protocol provides a general guideline for the fabrication of FAPbI3 films using a one-step

spin-coating method with an NH4SCN additive. Note: All procedures should be carried out in

an inert atmosphere (e.g., a nitrogen-filled glovebox).
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1. Precursor Solution Preparation: a. Prepare a 1 M stock solution of FAPbI3 by dissolving

formamidinium iodide (FAI) and lead(II) iodide (PbI2) in a 1:1 molar ratio in a suitable solvent

mixture (e.g., 4:1 v/v DMF:DMSO). b. Prepare a separate stock solution of ammonium

thiocyanate (NH4SCN) in the same solvent mixture. c. Add the desired molar percentage of the

NH4SCN solution to the FAPbI3 precursor solution. A common starting point is 30 mol%.[5][6]

[7] Stir the final solution at room temperature for at least 2 hours.

2. Substrate Preparation: a. Clean the substrates (e.g., ITO-coated glass) by sequential

ultrasonication in detergent, deionized water, acetone, and isopropanol. b. Dry the substrates

with a nitrogen gun and treat with UV-Ozone for 15 minutes prior to use.

3. Film Deposition: a. Pre-heat the substrate on a hotplate to the desired temperature (e.g., 70

°C). b. Deposit a sufficient amount of the precursor solution onto the substrate to cover the

entire surface. c. Spin-coat the precursor solution. A two-step program is often effective (e.g.,

1000 rpm for 10 s, followed by 5000 rpm for 30 s). d. During the second step of spin-coating,

dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid

crystallization.

4. Annealing: a. Immediately transfer the substrate to a hotplate preheated to the annealing

temperature (e.g., 150 °C). b. Anneal the film for the desired duration (e.g., 15-30 minutes).

5. Characterization: a. After cooling to room temperature, the film should appear dark

brown/black, indicating the formation of the α-phase. b. Characterize the film using techniques

such as XRD to confirm the crystal structure, UV-Vis spectroscopy to determine the absorption

properties, and scanning electron microscopy (SEM) to evaluate the morphology.

Visualizing the Process
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Caption: Phase transition between the photoactive α-FAPbI3 and the non-photoactive δ-

FAPbI3.
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(FAI + PbI2)

Spin-Coating &
Annealing
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(e.g., NH4SCN)

Stable α-FAPbI3 Film
(Suppressed Yellow Phase)

Mechanism:
- Promotes α-phase formation
- Increases interfacial stability
- Retards δ-phase transition

Click to download full resolution via product page

Caption: Workflow for suppressing the yellow phase in FAPbI3 using a thiocyanate additive.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2016/ta/c6ta02999j
https://pubs.rsc.org/en/content/articlelanding/2016/ta/c6ta02999j
https://pubs.rsc.org/en/content/articlelanding/2016/ta/c6ta02999j
https://www.globethesis.com/?t=2321330518471971
https://www.researchgate.net/publication/370213484_The_Formation_Mechanism_of_001_Facet_Dominated_a-FAPbI3_Film_by_Pseudohalide_Ions_for_High-Performance_Perovskite_Solar_Cells
https://www.mdpi.com/2073-4352/13/5/795
https://www.researchgate.net/publication/370649399_Effects_of_NH4SCN_Additive_in_the_FAPbI3_Perovskite_Films_in_a_Sequential_Deposition_Method
https://pubs.acs.org/doi/10.1021/acsomega.5c02596
https://www.researchgate.net/publication/366418337_Revealing_the_Role_of_Thiocyanate_for_Improving_the_Performance_of_Perovskite_Solar_Cells
https://www.benchchem.com/product/b1497028/docs#technical-support-center-stabilizing-fapbi3-with-thiocyanate
https://www.benchchem.com/product/b1497028/docs#technical-support-center-stabilizing-fapbi3-with-thiocyanate
https://www.benchchem.com/product/b1497028/docs#technical-support-center-stabilizing-fapbi3-with-thiocyanate
https://www.benchchem.com/product/b1497028/docs#technical-support-center-stabilizing-fapbi3-with-thiocyanate
https://www.benchchem.com/product/b1497028?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

